Cas no 1016813-34-5 (6-(Ethylamino)pyridine-3-carbonitrile)

• Product Name: 6-(Ethylamino)pyridine-3-carbonitrile
• CAS No: 1016813-34-5
• MF: C₈H₉N₃
• MW: 147.177160978317
• MDL: MFCD09940529
• CID: 3162443
• PubChem ID: 24701445
• Update Time: 2025-10-29

6-(Ethylamino)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(ethylamino)nicotinonitrile
• 6-(EthylaMino)pyridine-3-carbonitrile
• 6-(Ethylamino)-3-pyridinecarbonitrile
• DTXSID801286186
• RZS
• Z219104216
• CS-0090976
• 6-(ethylamino)nicotinonitrile, AldrichCPR
• AS-43097
• EN300-36248
• 1016813-34-5
• SB52870
• 6-(Ethylamino)-3-pyridinecarbonitrile;
• MVJDUNKELBBNKM-UHFFFAOYSA-N
• MFCD09940529
• SCHEMBL3060340
• 6-(ethylamino) pyridine-3-carbonitrile
• DB-207315
• AKOS000183814
• RQB81334
• DTXCID801716860
• 858-809-7
• 6-(Ethylamino)pyridine-3-carbonitrile

• MDL： MFCD09940529
• Inchi： 1S/C8H9N3/c1-2-10-8-4-3-7(5-9)6-11-8/h3-4,6H,2H2,1H3,(H,10,11)
• InChI Key： MVJDUNKELBBNKM-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C#N)=CN=1)CC

Computed Properties

• Exact Mass: 147.08000
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• PSA: 48.71000
• LogP: 1.45808

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 6-(Ethylamino)pyridine-3-carbonitrile

Recent Advances in the Study of 6-(Ethylamino)pyridine-3-carbonitrile (CAS: 1016813-34-5)

6-(Ethylamino)pyridine-3-carbonitrile (CAS: 1016813-34-5) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest studies and findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent literature highlights the role of 6-(Ethylamino)pyridine-3-carbonitrile as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features, including the pyridine ring and the ethylamino substituent, make it a versatile scaffold for the development of novel inhibitors targeting enzymes such as kinases and proteases. Several studies have explored its utility in the design of small-molecule inhibitors with potential applications in oncology and neurodegenerative diseases.

One of the most notable findings is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 6-(Ethylamino)pyridine-3-carbonitrile exhibited potent inhibitory activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. These results suggest its potential as a lead compound for the development of anticancer agents.

In addition to its anticancer properties, recent research has also investigated the compound's neuroprotective effects. A study conducted by researchers at a leading pharmaceutical company revealed that 6-(Ethylamino)pyridine-3-carbonitrile derivatives could attenuate oxidative stress and inflammation in neuronal cells, offering a promising avenue for the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

The synthesis of 6-(Ethylamino)pyridine-3-carbonitrile has been optimized in recent years to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to streamline the production process, making it more scalable for industrial applications. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 6-(Ethylamino)pyridine-3-carbonitrile-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and pharmacodynamic studies. Future research should focus on optimizing the compound's drug-like properties and evaluating its safety and efficacy in animal models and human trials.

In conclusion, 6-(Ethylamino)pyridine-3-carbonitrile (CAS: 1016813-34-5) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and synthetic versatility make it a valuable tool for drug discovery. Continued research efforts are essential to unlock its full potential and translate these findings into clinically viable treatments.